Capromab Pendetide
Capromab Pendetide
Brand Name:
Vulcanchem
CAS No.:
145464-28-4
VCID:
VC0134501
InChI:
InChI=1S/C10H15N5O11P2/c11-10-13-7-4(8(17)14-10)12-2-15(7)9-5(16)6(26-28(21,22)23)3(25-9)1-24-27(18,19)20/h2-3,5-6,9,16H,1H2,(H2,18,19,20)(H2,21,22,23)(H3,11,13,14,17)/t3-,5-,6-,9-/m1/s1
SMILES:
C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)O)OP(=O)(O)O)O)NC(=NC2=O)N
Molecular Formula:
C10H15N5O11P2
Molecular Weight:
443.2 g/mol
Capromab Pendetide
CAS No.: 145464-28-4
Main Products
VCID: VC0134501
Molecular Formula: C10H15N5O11P2
Molecular Weight: 443.2 g/mol
| CAS No. | 145464-28-4 |
|---|---|
| Product Name | Capromab Pendetide |
| Molecular Formula | C10H15N5O11P2 |
| Molecular Weight | 443.2 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-4-hydroxy-2-(phosphonooxymethyl)oxolan-3-yl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C10H15N5O11P2/c11-10-13-7-4(8(17)14-10)12-2-15(7)9-5(16)6(26-28(21,22)23)3(25-9)1-24-27(18,19)20/h2-3,5-6,9,16H,1H2,(H2,18,19,20)(H2,21,22,23)(H3,11,13,14,17)/t3-,5-,6-,9-/m1/s1 |
| Standard InChIKey | XYVNHPYNSPGYLI-UUOKFMHZSA-N |
| Isomeric SMILES | C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)OP(=O)(O)O)O)NC(=NC2=O)N |
| SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)O)OP(=O)(O)O)O)NC(=NC2=O)N |
| Canonical SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)O)OP(=O)(O)O)O)NC(=NC2=O)N |
| PubChem Compound | 449562 |
| Last Modified | Nov 09 2021 |
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